Cas no 380475-24-1 (4-[2-Cyano-3-[(2-fluorophenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 1-naphthalenecarboxylate)

• Product Name: 4-[2-Cyano-3-[(2-fluorophenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 1-naphthalenecarboxylate
• CAS No: 380475-24-1
• MF: C₂₉H₂₁FN₂O₄
• MW: 480.486450910568
• CID: 5449134
• PubChem ID: 2349503
• Update Time: 2023-08-27

4-[2-Cyano-3-[(2-fluorophenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 1-naphthalenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-CYANO-3-(2-FLUOROANILINO)-3-OXO-1-PROPENYL]-2-ETHOXYPHENYL 1-NAPHTHOATE
• 380475-24-1
• 4-{2-cyano-2-[(2-fluorophenyl)carbamoyl]eth-1-en-1-yl}-2-ethoxyphenyl naphthalene-1-carboxylate
• STK522764
• [4-[(E)-2-cyano-3-(2-fluoroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] naphthalene-1-carboxylate
• Z56832448
• AKOS001009554
• 4-{(1E)-2-cyano-3-[(2-fluorophenyl)amino]-3-oxoprop-1-en-1-yl}-2-ethoxyphenyl naphthalene-1-carboxylate
• EN300-26600459
• 4-[2-Cyano-3-[(2-fluorophenyl)amino]-3-oxo-1-propen-1-yl]-2-ethoxyphenyl 1-naphthalenecarboxylate

• Inchi： 1S/C29H21FN2O4/c1-2-35-27-17-19(16-21(18-31)28(33)32-25-13-6-5-12-24(25)30)14-15-26(27)36-29(34)23-11-7-9-20-8-3-4-10-22(20)23/h3-17H,2H2,1H3,(H,32,33)
• InChI Key： ZDUYBAISHSNIQL-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C(C=C(C#N)C(NC3=CC=CC=C3F)=O)C=C2OCC)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 480.14853532g/mol
• Monoisotopic Mass: 480.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 742.7±60.0 °C(Predicted)
• pka: 9.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives